Cas no 31113-08-3 (4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester)

4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester structure
31113-08-3 structure
Product name:4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester
CAS No:31113-08-3
MF:C15H14ClNO2S
MW:307.795161724091
CID:1445737

4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester
    • Inchi: 1S/C15H14ClNO2S/c1-2-19-15(18)9-13-10-20-14(17-13)8-5-11-3-6-12(16)7-4-11/h3-8,10H,2,9H2,1H3
    • InChI Key: QENLESJSJKGKMV-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(OCC)=O)N=C1C=CC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 307.04352

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Predicted)
  • Boiling Point: 458.8±47.0 °C(Predicted)
  • PSA: 39.19
  • pka: 1.41±0.10(Predicted)

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